![molecular formula C13H12N4 B6171973 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine CAS No. 94220-48-1](/img/no-structure.png)
5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine
Overview
Description
5-Methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine (5-MPP) is a novel and unique pyrazolo[4,3-b]pyridine derivative with potential therapeutic applications. It is a small molecule with a molecular weight of 175.2 g/mol and a melting point of 183.5 °C. Its structure is composed of a 5-methyl-N-phenyl group, a pyrazolo[4,3-b]pyridine core, and an amine group. 5-MPP has been studied for its potential therapeutic applications due to its various biochemical and physiological effects.
Scientific Research Applications
5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine has been studied for its potential therapeutic applications due to its various biochemical and physiological effects. For example, 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine has been investigated for its anti-inflammatory, antinociceptive, and anti-oxidant properties. It has also been studied for its potential to modulate the expression of certain genes involved in cancer, as well as its ability to induce apoptosis in certain cancer cell lines. Additionally, 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine has been studied for its potential to modulate the activity of certain enzymes, such as acetylcholinesterase, monoamine oxidase, and cyclooxygenase-2.
Mechanism of Action
The exact mechanism of action of 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine is not yet fully understood. However, it is thought to act by modulating the activity of certain enzymes, such as acetylcholinesterase, monoamine oxidase, and cyclooxygenase-2. Additionally, 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine has been shown to modulate the expression of certain genes involved in cancer, as well as its ability to induce apoptosis in certain cancer cell lines.
Biochemical and Physiological Effects
5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine has been studied for its potential therapeutic applications due to its various biochemical and physiological effects. For example, 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine has been shown to possess anti-inflammatory, antinociceptive, and anti-oxidant properties. It has also been studied for its potential to modulate the expression of certain genes involved in cancer, as well as its ability to induce apoptosis in certain cancer cell lines. Additionally, 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine has been studied for its potential to modulate the activity of certain enzymes, such as acetylcholinesterase, monoamine oxidase, and cyclooxygenase-2.
Advantages and Limitations for Lab Experiments
5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine is a novel and unique pyrazolo[4,3-b]pyridine derivative with potential therapeutic applications. It is a small molecule with a molecular weight of 175.2 g/mol and a melting point of 183.5 °C. Its structure is composed of a 5-methyl-N-phenyl group, a pyrazolo[4,3-b]pyridine core, and an amine group. The advantages of using 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine for lab experiments include its relatively low cost, availability, and ease of synthesis. However, the limitations of using 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine for lab experiments include its potential toxicity and lack of long-term safety data.
Future Directions
For research include further investigation of its anti-inflammatory, antinociceptive, and anti-oxidant properties. Additionally, further research is needed to explore the mechanism of action of 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine, as well as its potential to modulate the activity of certain enzymes, such as acetylcholinesterase, monoamine oxidase, and cyclooxygenase-2. Additionally, further research is needed to investigate the potential of 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine to modulate the expression of certain genes involved in cancer, as well as its ability to induce apoptosis in certain cancer cell lines. Finally, further research is needed to explore the long-term safety of 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine and its potential toxicity.
Synthesis Methods
5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine can be synthesized by a two-step process. The first step involves the reaction of 5-chloro-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine (5-CPP) with dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) in the presence of a base such as pyridine. The second step involves the reaction of the resulting intermediate with methyl iodide to yield 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine involves the reaction of 5-methyl-1H-pyrazole-3-carboxylic acid with phenylhydrazine to form 5-methyl-N-phenyl-1H-pyrazole-3-carboxamide, which is then cyclized with phosphorous oxychloride to form 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine.", "Starting Materials": [ "5-methyl-1H-pyrazole-3-carboxylic acid", "phenylhydrazine", "phosphorous oxychloride" ], "Reaction": [ "Step 1: 5-methyl-1H-pyrazole-3-carboxylic acid is reacted with phenylhydrazine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP) in a suitable solvent such as dichloromethane to form 5-methyl-N-phenyl-1H-pyrazole-3-carboxamide.", "Step 2: The resulting 5-methyl-N-phenyl-1H-pyrazole-3-carboxamide is then cyclized with phosphorous oxychloride in the presence of a suitable solvent such as dichloromethane to form 5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine.", "Step 3: The product is then purified by recrystallization or column chromatography to obtain the final compound." ] } | |
CAS RN |
94220-48-1 |
Product Name |
5-methyl-N-phenyl-1H-pyrazolo[4,3-b]pyridin-7-amine |
Molecular Formula |
C13H12N4 |
Molecular Weight |
224.3 |
Purity |
95 |
Origin of Product |
United States |
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